Cas no 1781220-56-1 (5-bromo-2-chloro-4,6-dimethylpyridine-3-carboxylic acid)

• Product Name: 5-bromo-2-chloro-4,6-dimethylpyridine-3-carboxylic acid
• CAS No: 1781220-56-1
• MDL: MFCD30744128
• CID: 4615473
• Update Time: 2025-08-02

5-bromo-2-chloro-4,6-dimethylpyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-bromo-2-chloro-4,6-dimethylpyridine-3-carboxylic acid

• MDL： MFCD30744128

Additional information on 5-bromo-2-chloro-4,6-dimethylpyridine-3-carboxylic acid

5-Bromo-2-Chloro-4,6-Dimethylpyridine-3-Carboxylic Acid: A Comprehensive Overview

The compound 5-bromo-2-chloro-4,6-dimethylpyridine-3-carboxylic acid, identified by the CAS number 1781220-56-1, is a chemically synthesized organic compound with a unique molecular structure. This compound belongs to the class of pyridine derivatives, which are widely studied in various fields of chemistry and pharmacology due to their versatile properties. The molecule consists of a pyridine ring substituted with bromine, chlorine, methyl groups, and a carboxylic acid functional group. These substituents contribute to its distinct chemical and physical properties, making it a subject of interest in both academic and industrial research.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-step reactions involving halogenations, alkylations, and oxidations. The synthesis process typically begins with the preparation of a pyridine derivative, followed by selective substitution reactions to introduce the bromine and chlorine atoms at specific positions on the ring. The methyl groups are introduced through alkylation reactions, while the carboxylic acid group is formed via oxidation of an appropriate precursor. These steps require precise control over reaction conditions to ensure high yield and purity of the final product.

The structural features of 5-bromo-2-chloro-4,6-dimethylpyridine-3-carboxylic acid make it a valuable compound in various applications. In the field of agrochemistry, this compound has shown potential as a herbicide or fungicide due to its ability to inhibit key enzymes involved in plant growth or fungal metabolism. Recent studies have demonstrated its effectiveness in controlling agricultural pests without causing significant harm to non-target organisms, making it a promising candidate for sustainable pest management.

In medicinal chemistry, this compound has been explored as a lead molecule for drug development. Its unique combination of substituents allows for interactions with various biological targets, such as protein kinases or receptors. For instance, research has shown that this compound can modulate the activity of certain enzymes associated with inflammatory diseases or cancer progression. Further studies are underway to optimize its pharmacokinetic properties and evaluate its safety profile for potential clinical use.

The environmental impact of 5-bromo-2-chloro-4,6-dimethylpyridine-3-carboxylic acid is another area of active research. Due to its chemical stability and persistence in certain environmental conditions, there is concern about its potential accumulation in ecosystems. However, recent findings suggest that under specific microbial conditions, this compound can undergo biodegradation into less harmful byproducts. These insights are crucial for assessing its long-term environmental risks and guiding responsible use in agricultural and industrial settings.

In conclusion, 5-bromo-2-chloro-4,6-dimethylpyridine-3-carboxylic acid (CAS No. 1781220-56-1) is a multifaceted compound with significant potential in agrochemistry and medicinal applications. Its synthesis involves sophisticated chemical techniques, while its structural features enable diverse interactions with biological systems. As research continues to uncover its full spectrum of properties and applications, this compound remains an intriguing subject for further exploration in both academic and industrial contexts.